Cas no 2344721-61-3 (Fungicide5)

• Product Name: Fungicide5
• CAS No: 2344721-61-3
• MF: C₂₀H₁₃F₈N₃O₂
• MW: 479.323352575302
• CID: 5629576
• PubChem ID: 148717219
• Update Time: 2025-05-24

Fungicide5 Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22560859
• AKOS040757571
• Fungicide5
• N-[2-[2,4-bis(trifluoromethyl)phenoxy]phenyl]-3-(difluoromethyl)-1-methylpyrazole-4-carboxamide
• 2344721-61-3
• NYJBDYAABVMJOF-UHFFFAOYSA-N
• CS-0256084
• 1H-Pyrazole-4-carboxamide, N-[2-[2,4-bis(trifluoromethyl)phenoxy]phenyl]-3-(difluoromethyl)-1-methyl-
• fenopyramid
• LH-371
• N-{2-[2,4-bis(trifluoromethyl)phenoxy]phenyl}-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide
• DA-63633
• G90614
• CHEBI:229753
• N-[2-[2,4-bis(trifluoromethyl)phenoxy]phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C20H13F8N3O2/c1-31-9-11(16(30-31)17(21)22)18(32)29-13-4-2-3-5-15(13)33-14-7-6-10(19(23,24)25)8-12(14)20(26,27)28/h2-9,17H,1H3,(H,29,32)
• InChI Key： NYJBDYAABVMJOF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1OC1=CC=CC=C1NC(C1=CN(C)N=C1C(F)F)=O)(F)F

Computed Properties

• Exact Mass: 479.08800196g/mol
• Monoisotopic Mass: 479.08800196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 400.0±45.0 °C(Predicted)
• pka: 11.43±0.70(Predicted)

Additional information on Fungicide5

Comprehensive Analysis of Fungicide5 (CAS No. 2344721-61-3): A Modern Solution for Crop Protection

In the ever-evolving agricultural sector, the demand for effective and sustainable crop protection solutions has never been higher. Fungicide5, with its unique chemical identifier CAS No. 2344721-61-3, has emerged as a groundbreaking solution to combat fungal infections in crops. This article delves into the properties, applications, and benefits of Fungicide5, while addressing common queries such as "how does Fungicide5 work" and "best practices for applying Fungicide5."

The active ingredient in Fungicide5 is designed to target a broad spectrum of fungal pathogens, making it a versatile tool for farmers and agronomists. Its molecular structure, identified by CAS No. 2344721-61-3, ensures minimal environmental impact while maximizing efficacy. Recent studies highlight its role in addressing "sustainable farming practices" and "resistance management in crops," which are top concerns for modern agriculturists.

One of the standout features of Fungicide5 is its compatibility with integrated pest management (IPM) systems. Farmers searching for "eco-friendly fungicides" or "low-residue crop protection" will find this product aligns perfectly with their goals. The compound's mode of action disrupts fungal cell membranes, ensuring rapid and long-lasting protection without harming beneficial organisms. This makes it a preferred choice for organic and conventional farming alike.

Another critical aspect of Fungicide5 is its application flexibility. Whether used as a foliar spray, seed treatment, or soil drench, it delivers consistent results. Questions like "how to optimize Fungicide5 dosage" or "compatibility with other agrochemicals" are addressed through extensive field trials, ensuring users achieve optimal outcomes. Additionally, its low toxicity profile makes it safe for applicators and surrounding ecosystems.

As climate change intensifies, fungal diseases are becoming more prevalent, driving the need for innovative solutions like Fungicide5. Searches for "climate-resilient fungicides" and "drought-tolerant crop protection" underscore the urgency for such products. The science behind CAS No. 2344721-61-3 ensures that Fungicide5 remains effective under varying environmental conditions, providing reliable performance even in challenging climates.

In conclusion, Fungicide5 (CAS No. 2344721-61-3) represents a significant advancement in agricultural science. Its ability to address modern challenges such as "sustainable agriculture," "fungal resistance," and "environmental safety" positions it as a cornerstone of future crop protection strategies. For farmers and researchers alike, understanding its full potential is key to unlocking higher yields and healthier crops.